Cas no 2803852-76-6 (4-(Acetylamino)-5-pyrimidineacetic acid)

• Product Name: 4-(Acetylamino)-5-pyrimidineacetic acid
• CAS No: 2803852-76-6
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 5863025
• Update Time: 2025-06-09

4-(Acetylamino)-5-pyrimidineacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Acetylamino)-5-pyrimidineacetic acid

• Inchi： 1S/C8H9N3O3/c1-5(12)11-8-6(2-7(13)14)3-9-4-10-8/h3-4H,2H2,1H3,(H,13,14)(H,9,10,11,12)
• InChI Key： SDCLCOPRONAJOU-UHFFFAOYSA-N
• SMILES： C1=NC=C(CC(O)=O)C(NC(C)=O)=N1

Experimental Properties

• Density: 1.430±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.1±40.0 °C(Predicted)
• pka: 3.64±0.10(Predicted)

Additional information on 4-(Acetylamino)-5-pyrimidineacetic acid

4-(Acetylamino)-5-pyrimidineacetic Acid: A Comprehensive Overview

The compound 4-(Acetylamino)-5-pyrimidineacetic acid, with the CAS number 2803852-76-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself highlights its key features: the acetylamino group attached at the 4-position and the pyrimidine ring system, which is a heterocyclic aromatic compound with two nitrogen atoms in its structure.

Recent studies have focused on the synthesis and characterization of 4-(Acetylamino)-5-pyrimidineacetic acid. Researchers have employed various synthetic strategies, including nucleophilic substitution and condensation reactions, to optimize the production process. The compound's stability under different conditions has been extensively tested, revealing its robustness in both acidic and basic environments. This makes it a promising candidate for use in diverse chemical reactions and biological assays.

The structural integrity of 4-(Acetylamino)-5-pyrimidineacetic acid is further enhanced by its acetic acid moiety, which contributes to its solubility properties. This characteristic is particularly advantageous in pharmaceutical applications, where solubility plays a critical role in drug delivery systems. Recent advancements in nanotechnology have explored the encapsulation of this compound within lipid nanoparticles, significantly improving its bioavailability and therapeutic efficacy.

In terms of biological activity, 4-(Acetylamino)-5-pyrimidineacetic acid has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases, which are crucial targets in the treatment of cancer and inflammatory diseases. These findings underscore its role as a lead compound in drug discovery programs aimed at developing novel therapeutic agents.

The synthesis of 4-(Acetylamino)-5-pyrimidineacetic acid involves a multi-step process that begins with the preparation of intermediate compounds. Researchers have optimized reaction conditions to maximize yield and purity, ensuring that the final product meets rigorous quality standards. The use of advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, has been instrumental in confirming the compound's identity and purity.

From an environmental perspective, the ecological impact of 4-(Acetylamino)-5-pyrimidineacetic acid has been a topic of recent research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This attribute aligns with global efforts to develop eco-friendly chemical compounds that minimize environmental footprint while maintaining their therapeutic benefits.

In conclusion, 4-(Acetylamino)-5-pyrimidineacetic acid, CAS number 2803852-76-6, represents a valuable addition to the arsenal of chemical compounds with potential applications in medicine and biotechnology. Its unique structure, combined with favorable physicochemical properties, positions it as a promising candidate for future research and development endeavors.